Cas no 358630-90-7 (rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol)
Technical Introduction:
rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol is a chiral pyrrolidine derivative featuring a thiophene substituent and a hydroxymethyl group. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders. Its stereochemical complexity and functional group diversity enable precise modifications for structure-activity relationship (SAR) studies. The thiophene moiety enhances binding affinity to certain receptors, while the hydroxymethyl group offers a handle for further derivatization. High purity and well-defined stereochemistry make it valuable for asymmetric synthesis and drug discovery applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive functional groups.
358630-90-7 structure
Product Name:rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol
CAS No:358630-90-7
MF:C9H13NOS
MW:183.270621061325
CID:5745749
PubChem ID:96452541
Update Time:2025-10-20
rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 358630-90-7
- EN300-1700281
- [(3S,4R)-4-(Thiophen-3-yl)pyrrolidin-3-yl]methanol
- rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol
- 3-Pyrrolidinemethanol, 4-(3-thienyl)-, (3R,4S)-rel-
- rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol
-
- Inchi： 1S/C9H13NOS/c11-5-8-3-10-4-9(8)7-1-2-12-6-7/h1-2,6,8-11H,3-5H2/t8-,9-/m0/s1
- InChI Key： SWXORFHOLPJLTG-IUCAKERBSA-N
- SMILES： S1C=CC(=C1)[C@@H]1CNC[C@H]1CO
Computed Properties
- Exact Mass: 183.07178521g/mol
- Monoisotopic Mass: 183.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- Density: 1.167±0.06 g/cm3(Predicted)
- Boiling Point: 326.8±27.0 °C(Predicted)
- pka: 14.93±0.10(Predicted)
rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1700281-0.05g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1700281-0.1g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1700281-0.25g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1700281-0.5g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1700281-1.0g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1700281-2.5g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1700281-5.0g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1700281-10.0g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1700281-1g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1700281-5g |
rac-[(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-yl]methanol |
358630-90-7 | 5g |
$3105.0 | 2023-09-20 |
rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ylmethanol Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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